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Compound of Interest

Compound Name: 2-Thiophenecarbonitrile

Cat. No.: B031525 Get Quote

Essential Safety and Handling Guide for 2-
Thiophenecarbonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 2-
Thiophenecarbonitrile (CAS No. 1003-31-2). Adherence to these procedures is critical for

ensuring laboratory safety and proper chemical management.

Hazard Summary
2-Thiophenecarbonitrile is a flammable liquid and vapor that is harmful if swallowed, in

contact with skin, or inhaled.[1][2] It causes skin irritation and serious eye damage, and may

cause respiratory irritation.[1][2] It is recognized as a hazardous chemical under the OSHA

Hazard Communication Standard.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory. The following table

summarizes the recommended PPE for handling 2-Thiophenecarbonitrile.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles

Chemical splash goggles

compliant with OSHA's eye

and face protection regulations

(29 CFR 1910.133) or

European Standard EN166 are

required at all times.[1]

Face Shield

A face shield should be worn

over safety goggles when

there is a risk of splashing.

Hand Protection Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1] Double-gloving

with nitrile gloves is a

recommended practice for

handling similar hazardous

compounds.[3]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept

fastened.

Chemical-Resistant Apron

A chemical-resistant apron

should be worn over the lab

coat.

Respiratory Protection Fume Hood

All work with 2-

Thiophenecarbonitrile must be

conducted in a certified

chemical fume hood.[1]

Respirator

If engineering controls are not

sufficient, a NIOSH/MSHA or

European Standard EN 149

approved respirator should be

used.[1]
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Operational Plan: Handling and Experimental
Protocol
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational and readily available.

Designate a specific area within the fume hood for the experiment to contain potential spills.

Ensure that an eyewash station and safety shower are close to the workstation.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Have all necessary equipment and reagents ready before commencing the experiment to

minimize handling time.

2. Weighing and Transfer:

Always handle 2-Thiophenecarbonitrile within a chemical fume hood.[1]

Use spark-proof tools and take precautionary measures against static discharges.[1]

Avoid contact with skin, eyes, and clothing.[4][5]

Avoid inhalation of vapor or mist.[5]

3. During the Experiment:

Keep the sash of the fume hood at the lowest possible height while working.

Continuously monitor the reaction for any unexpected changes.

4. Post-Experiment:

Decontaminate all surfaces and equipment that came into contact with the chemical.

Properly label and store any resulting mixtures or products.
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Wash hands and any exposed skin thoroughly after handling.[1]

Storage Plan
Store in a cool, dry, and well-ventilated place.[1][5]

Keep containers tightly closed.[1][5]

Store in a flammables area, away from heat, sparks, and open flames.[1]

Store locked up.[1]

Incompatible materials include strong oxidizing agents and strong bases.[1]

Disposal Plan
1. Waste Segregation:

All solid waste contaminated with 2-Thiophenecarbonitrile (e.g., gloves, weighing paper,

paper towels) must be collected in a designated, labeled hazardous waste container.

Liquid waste containing this compound should be collected in a separate, labeled hazardous

waste container.

2. Waste Container and Labeling:

Use a designated, leak-proof, and chemically compatible container for all waste.

Keep the waste container closed except when adding waste.

Clearly label the container with "Hazardous Waste," the full chemical name "2-
Thiophenecarbonitrile," and any other components in the waste stream.

3. Disposal Method:

Disposal of contents and container must be in accordance with an approved waste disposal

plant.[1]
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Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[1]

Emergency and First Aid Procedures
Exposure First Aid Measures

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[1] If breathing is difficult, give

oxygen.[1]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash off

immediately with plenty of water for at least 15

minutes.[1] If skin irritation occurs, get medical

advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Immediately call a POISON CENTER or

doctor/physician.[1]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor/physician if you

feel unwell.[1]

Quantitative Data Summary
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Property Value

Molecular Formula C5H3NS[6]

Molecular Weight 109.15 g/mol [2]

Boiling Point 192 °C (lit.)[6][7]

Density 1.172 g/mL at 25 °C (lit.)[6][7]

Flash Point 53 °C (127.4 °F) - closed cup[6]

Refractive Index n20/D 1.563 (lit.)[6]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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